5-Pentafluoroethyl-nicotinic acid
Overview
Description
5-Pentafluoroethyl-nicotinic acid is a chemical compound with the molecular formula C8H4F5NO2 . It is a derivative of nicotinic acid, which is also known as niacin or vitamin B3 .
Molecular Structure Analysis
The molecular structure of 5-Pentafluoroethyl-nicotinic acid includes a total of 20 bonds: 16 non-H bonds, 7 multiple bonds, 2 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 carboxylic acid (aromatic), and 1 hydroxyl group .Scientific Research Applications
Herbicidal Activity and Synthesis
- Research has been conducted on derivatives of nicotinic acid, which is closely related to 5-Pentafluoroethyl-nicotinic acid, for the development of novel herbicides. N-(Arylmethoxy)-2-chloronicotinamides derived from nicotinic acid have shown excellent herbicidal activity against certain weed species, offering a potential avenue for the creation of new herbicide formulas (Chen Yu et al., 2021).
Receptor Mediation and Anti-lipolytic Effect
- The anti-lipolytic effect of nicotinic acid, which may share pharmacological similarities with 5-Pentafluoroethyl-nicotinic acid, is mediated through its action on the G-protein-coupled receptors PUMA-G and HM74, highlighting its role in lipid metabolism (S. Tunaru et al., 2003).
Nicotinic Acetylcholine Receptors
- Studies on nicotinic acetylcholine receptors (nAChRs), which are implicated in numerous neurological and neuromuscular disorders, reveal the diverse family of nAChR subtypes. This diversity underscores the potential for specific nicotinic acid derivatives to target distinct receptor subtypes for therapeutic purposes (N. Millar & C. Gotti, 2009).
Industrial Applications and Green Chemistry
- The production of nicotinic acid, closely related to 5-Pentafluoroethyl-nicotinic acid, involves processes that may impact the environment. Research into ecological methods for producing nicotinic acid emphasizes the importance of green chemistry principles and the need for new technologies to reduce environmental impact (Dawid Lisicki et al., 2022).
Mechanism of Action
Target of Action
5-Pentafluoroethyl-nicotinic acid is a derivative of nicotinic acid, also known as niacin or vitamin B3 . The primary target of niacin is the G protein-coupled receptor (GPR109A) . This receptor plays a crucial role in lipid metabolism and is involved in the regulation of lipolysis and the production of free fatty acids .
Mode of Action
Niacin acts via the GPR109A receptor, inhibiting the formation of intracellular cyclic adenosine monophosphate and down-regulating lipolysis and the production of free fatty acids .
Biochemical Pathways
Niacin is a precursor of nicotinamide coenzymes, which include nicotinamide adenine dinucleotide (NAD) and its phosphorylated form, nicotinamide adenine dinucleotide phosphate (NADP) . These coenzymes play a crucial role in metabolism, being electron donors or acceptors in redox reactions catalyzed by various enzymes .
Pharmacokinetics
Niacin, the parent compound, is known to have good bioavailability and is well-absorbed in the gastrointestinal tract . It is metabolized in the liver and excreted in the urine
Result of Action
The action of niacin leads to an improvement in multiple lipid parameters and reduces atherosclerosis progression . Through its action on the GPR109A receptor, niacin may also exert beneficial pleiotropic effects independent of changes in lipid levels, such as improving endothelial function and attenuating vascular inflammation .
Safety and Hazards
Future Directions
The future directions for research into 5-Pentafluoroethyl-nicotinic acid and related compounds are promising. The development of drugs based on imidazole and benzimidazole bioactive heterocycles, which include nicotinic acid derivatives, is an active and attractive topic of medicinal chemistry . Nicotinic acid itself is seen as an old drug with a promising future .
properties
IUPAC Name |
5-(1,1,2,2,2-pentafluoroethyl)pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F5NO2/c9-7(10,8(11,12)13)5-1-4(6(15)16)2-14-3-5/h1-3H,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FFALAWAHLYRURL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC=C1C(C(F)(F)F)(F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F5NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601200439 |
Source
|
| Record name | 5-(1,1,2,2,2-Pentafluoroethyl)-3-pyridinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601200439 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Pentafluoroethyl-nicotinic acid | |
CAS RN |
1204235-23-3 |
Source
|
| Record name | 5-(1,1,2,2,2-Pentafluoroethyl)-3-pyridinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1204235-23-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-(1,1,2,2,2-Pentafluoroethyl)-3-pyridinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601200439 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-(1,1,2,2,2-pentafluoroethyl)pyridine-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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